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Compound of Interest

Compound Name: 3-Oxohexanoic acid

Cat. No.: B1215524

Essential Safety and Handling Guide for 3-
Oxohexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling 3-Oxohexanoic acid
(CAS No. 4380-91-0) in a laboratory setting. Given that the toxicological properties of this
compound have not been fully investigated, it is imperative to handle it with caution, assuming
it may be hazardous. Adherence to these procedures is vital for ensuring personal safety and
maintaining experimental integrity.

Physicochemical and Safety Data

A summary of available data for 3-Oxohexanoic acid is presented below. The lack of
comprehensive hazard information necessitates a conservative approach to handling.
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Property Value Reference
CAS Number 4380-91-0 [1][2]
Molecular Formula C6H1003 [1][3]
Molecular Weight 130.14 g/mol [11[2]
Physical Form Solid or Semi-solid [4]

Store at -20°C or 2-8°C in a
Storage _ [1][2][4]
dry, well-ventilated place.

H302 (Harmful if swallowed),
Hazard Statements H319 (Causes serious eye [4]

irritation)

Signal Word Warning [4]

Operational Plan: From Recelipt to Disposal

The following step-by-step guidance outlines the safe handling workflow for 3-Oxohexanoic
acid.

Receiving and Storage
e Upon receipt, visually inspect the container for any damage or leaks.

» Verify that the container is clearly labeled with the chemical name and any hazard warnings.

» Store the compound in a tightly sealed container in a designated, cool, and dry area, such as
a refrigerator or freezer, according to the supplier's recommendation (-20°C or 2-8°C).[1][2]

[4]

o Keep it segregated from incompatible materials, such as strong oxidizing agents.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with chemical-

resistant nitrile gloves.

Provides a robust barrier
against skin contact. Nitrile
offers good chemical

resistance.[6][7]

Eye Protection

Chemical splash goggles or a

face shield.

Protects against accidental
splashes, preventing serious
eye irritation.[7][8]

Body Protection

A fully buttoned laboratory

coat.

Prevents contamination of

personal clothing and skin.[6]

[9]

Respiratory Protection

Use in a certified chemical
fume hood. If weighing outside
a hood, a fitted N95 or higher

respirator is recommended.

Prevents inhalation of airborne
particles of the compound.[6]
[10]

Handling and Experimental Procedures

Decontamination

All handling of 3-Oxohexanoic acid should be conducted within a certified chemical fume

hood to minimize inhalation risk.[11]

Work over a disposable absorbent bench pad to contain any potential spills.[6]

Ensure that an eyewash station and safety shower are readily accessible.[5]

Avoid creating dust when handling the solid form.

Wash hands thoroughly after handling the compound, even if gloves were worn.[8][9]

e Wipe down all work surfaces in the fume hood with a suitable cleaning agent (e.g., 70%

ethanol) after each use.
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 All non-disposable equipment that has come into contact with 3-Oxohexanoic acid should
be decontaminated. To decontaminate glassware, rinse it three times with a suitable solvent
(e.g., acetone or ethanol). The rinsate must be collected as hazardous liquid waste.[11]

Disposal Plan

Proper disposal of 3-Oxohexanoic acid and contaminated materials is crucial to prevent
environmental contamination and accidental exposure. Disposal must be conducted in strict
accordance with international, national, and local regulations.

o Waste Segregation: As an organic acid, it should be segregated into the "acidic organic
waste" stream. Do not mix it with bases or halogenated waste.[11][12]

e Solid Waste: Contaminated consumables such as gloves, bench pads, and pipette tips
should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.
Empty vials should be triple-rinsed with a suitable solvent, and the rinsate collected as
hazardous liquid waste.[6][13]

¢ Liquid Waste: Unused solutions of 3-Oxohexanoic acid and contaminated liquid media
should be collected in a separate, sealed, and clearly labeled hazardous liquid waste
container.

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name "3-Oxohexanoic acid".[11]

e Institutional Procedures: Follow your institution's Environmental Health and Safety (EHS)
department procedures for the final pickup and disposal of chemical waste.[11]

Safe Handling Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 3-Oxohexanoic
acid.
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Safe Handling Workflow for 3-Oxohexanoic Acid
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Caption: Logical workflow for the safe handling of 3-Oxohexanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxohexanoic-acid
https://www.sigmaaldrich.com/JP/ja/product/bldpharmatechcoltd/bl3h98c49279
https://www.fishersci.com/store/msds?partNumber=AC120705000&productDescription=HEXANOIC+ACID%2C+98%25+500GRHEXAN&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_11_Ketotestosterone.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.tcichemicals.com/BE/en/sds/K0014_EU_6N.pdf
https://www.benchchem.com/pdf/Safe_handling_and_storage_procedures_for_7_3_5_Dimethylphenyl_7_oxoheptanoic_acid.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.benchchem.com/pdf/Proper_Disposal_of_6_2_4_Difluorophenyl_6_oxohexanoic_Acid_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_8_3_Chlorophenyl_8_oxooctanoic_acid.pdf
https://www.chemicalbook.com/msds/6-oxohexanoic-acid.pdf
https://www.benchchem.com/product/b1215524#personal-protective-equipment-for-handling-3-oxohexanoic-acid
https://www.benchchem.com/product/b1215524#personal-protective-equipment-for-handling-3-oxohexanoic-acid
https://www.benchchem.com/product/b1215524#personal-protective-equipment-for-handling-3-oxohexanoic-acid
https://www.benchchem.com/product/b1215524#personal-protective-equipment-for-handling-3-oxohexanoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1215524?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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